Cas no 2002528-31-4 (Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)-)

• Product Name: Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)-
• CAS No: 2002528-31-4
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5267124
• Update Time: 2025-10-29

Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(2-nitrophenoxy)cyclopentan-1-ol
• Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)-

• Inchi： 1S/C11H13NO4/c13-9-5-3-7-11(9)16-10-6-2-1-4-8(10)12(14)15/h1-2,4,6,9,11,13H,3,5,7H2/t9-,11-/m1/s1
• InChI Key： RTFUMNDLAYTVGQ-MWLCHTKSSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 75.3

Additional information on Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)-

Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)-

Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)- is a compound with the CAS number 2002528-31-4, and it is a highly specialized organic molecule that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclopentanol ring with a nitrophenyl group attached via an ether linkage. The stereochemistry of the molecule is defined by its (1R,2R) configuration, which plays a critical role in its physical and chemical properties.

The synthesis of Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)- involves a series of carefully controlled reactions to ensure the desired stereochemistry and purity. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it more suitable for applications in pharmaceuticals and fine chemicals. The compound's structure makes it particularly valuable in the development of bioactive molecules due to its ability to participate in various chemical transformations and interactions.

One of the most promising areas of research involving Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)- is its application in drug discovery. The nitrophenyl group is known for its potential to act as a bioisostere or a pharmacophore in medicinal chemistry. Recent studies have explored its role as a building block for constructing complex molecular architectures that mimic natural products or target specific biological pathways. For instance, researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

In addition to its role in pharmaceuticals, Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)- has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent breakthroughs in this field have demonstrated how such compounds can be incorporated into polymer blends to enhance their conductivity and stability under various environmental conditions.

The stereochemistry of Cyclopentanol, 2-(2-nitrophenoxy)-, (1R,2R)- is not only important for its physical properties but also for its biological activity. Studies have shown that the (1R,2R) configuration significantly influences the molecule's ability to interact with biological targets such as enzymes or receptors. This has led to increased interest in using this compound as a chiral building block for asymmetric catalysis and enantioselective synthesis.

From an environmental perspective, understanding the degradation pathways of Cyclopentanol, 2-(nitrphenoxy), (1R,2R)- is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing this compound under different environmental conditions. These studies are essential for developing strategies to mitigate any adverse effects on aquatic or terrestrial ecosystems.

In conclusion, Cyclopentanol , ₂ - (₂ - nitrophenoxy ) , (₁ R ,₂ R ) - continues to be a focal point in diverse scientific disciplines due to its versatile structure and unique properties. As research progresses , particularly in areas like drug discovery , materials science , and environmental chemistry , we can expect even more innovative applications for this intriguing compound . Its ability to serve as both a functional building block and a chiral template underscores its importance in modern chemical research .